Cas no 2137731-52-1 (Cyclohexanamine, N-(4-cyclopropylbutyl)-)

• Product Name: Cyclohexanamine, N-(4-cyclopropylbutyl)-
• CAS No: 2137731-52-1
• MF: C₁₃H₂₅N
• MW: 195.344303846359
• CID: 5257118
• Update Time: 2025-06-08

Cyclohexanamine, N-(4-cyclopropylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, N-(4-cyclopropylbutyl)-

• Inchi： 1S/C13H25N/c1-2-7-13(8-3-1)14-11-5-4-6-12-9-10-12/h12-14H,1-11H2
• InChI Key： MSSNOGZNRDEULR-UHFFFAOYSA-N
• SMILES： C1(NCCCCC2CC2)CCCCC1

Additional information on Cyclohexanamine, N-(4-cyclopropylbutyl)-

Recent Advances in the Study of Cyclohexanamine, N-(4-cyclopropylbutyl)- (CAS: 2137731-52-1) in Chemical Biology and Pharmaceutical Research

The compound Cyclohexanamine, N-(4-cyclopropylbutyl)- (CAS: 2137731-52-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexylamine core and cyclopropylbutyl side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

One of the key areas of interest is the compound's role as a modulator of specific biological targets. Preliminary research indicates that Cyclohexanamine, N-(4-cyclopropylbutyl)- exhibits affinity for certain G-protein-coupled receptors (GPCRs), which are critical in numerous physiological processes. This finding has spurred further investigations into its potential applications in treating neurological disorders, such as anxiety and depression, where GPCRs play a pivotal role.

In addition to its pharmacological potential, recent synthetic studies have explored efficient and scalable methods for producing Cyclohexanamine, N-(4-cyclopropylbutyl)-. A study published in the Journal of Medicinal Chemistry detailed a novel catalytic asymmetric synthesis approach, which not only improved yield but also enhanced the enantiomeric purity of the compound. This advancement is crucial for ensuring the consistency and quality of the compound in preclinical and clinical studies.

Another significant development is the exploration of Cyclohexanamine, N-(4-cyclopropylbutyl)- as a scaffold for the design of new chemical entities. Researchers have successfully derivatized the core structure to create a library of analogs, which are currently being screened for enhanced bioactivity and reduced off-target effects. Early results suggest that certain derivatives exhibit improved pharmacokinetic profiles, including better oral bioavailability and metabolic stability.

Despite these promising findings, challenges remain in the development of Cyclohexanamine, N-(4-cyclopropylbutyl)- as a therapeutic agent. Issues such as potential toxicity and the need for targeted delivery systems are areas of active research. Recent in vivo studies have begun to address these concerns, with preliminary data indicating a favorable safety profile at therapeutic doses. However, further long-term studies are required to fully assess its clinical viability.

In conclusion, Cyclohexanamine, N-(4-cyclopropylbutyl)- (CAS: 2137731-52-1) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique structural features and promising biological activity make it a valuable candidate for further development. Ongoing studies are expected to provide deeper insights into its mechanisms of action and therapeutic potential, paving the way for its eventual application in medicine.